Cas no 1286726-24-6 (N-(2-cyanophenyl)-1-(thiophene-2-carbonyl)azetidine-3-carboxamide)

• Product Name: N-(2-cyanophenyl)-1-(thiophene-2-carbonyl)azetidine-3-carboxamide
• CAS No: 1286726-24-6
• MF: C₁₆H₁₃N₃O₂S
• MW: 311.358321905136
• CID: 5765538
• PubChem ID: 52907481
• Update Time: 2025-06-08

N-(2-cyanophenyl)-1-(thiophene-2-carbonyl)azetidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1286726-24-6
• F6125-0379
• N-(2-cyanophenyl)-1-(thiophene-2-carbonyl)azetidine-3-carboxamide
• AKOS024532784
• 3-Azetidinecarboxamide, N-(2-cyanophenyl)-1-(2-thienylcarbonyl)-

• Inchi： 1S/C16H13N3O2S/c17-8-11-4-1-2-5-13(11)18-15(20)12-9-19(10-12)16(21)14-6-3-7-22-14/h1-7,12H,9-10H2,(H,18,20)
• InChI Key： ZKWXCKOBAVYMDU-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(N1CC(C(NC2C=CC=CC=2C#N)=O)C1)=O

Computed Properties

• Exact Mass: 311.07284784g/mol
• Monoisotopic Mass: 311.07284784g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 101Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(2-cyanophenyl)-1-(thiophene-2-carbonyl)azetidine-3-carboxamide

Recent Advances in the Study of N-(2-cyanophenyl)-1-(thiophene-2-carbonyl)azetidine-3-carboxamide (CAS: 1286726-24-6)

The compound N-(2-cyanophenyl)-1-(thiophene-2-carbonyl)azetidine-3-carboxamide (CAS: 1286726-24-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique azetidine-carboxamide scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions (PPIs) and enzyme inhibition. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring its therapeutic efficacy in preclinical models.

One of the key findings from recent research is the compound's ability to selectively inhibit specific kinases involved in inflammatory and oncogenic pathways. Structural analysis reveals that the thiophene-carbonyl moiety plays a critical role in binding to the ATP-binding pocket of target kinases, while the cyanophenyl group enhances selectivity and potency. These insights have been instrumental in the design of next-generation derivatives with improved bioavailability and reduced off-target effects.

In addition to its kinase inhibitory activity, N-(2-cyanophenyl)-1-(thiophene-2-carbonyl)azetidine-3-carboxamide has also been investigated for its potential as a modulator of G-protein-coupled receptors (GPCRs). Preliminary data suggest that the compound can allosterically modulate certain GPCRs, opening new avenues for the treatment of neurological disorders. However, further studies are needed to fully understand its binding kinetics and downstream signaling effects.

Recent pharmacokinetic studies have highlighted the compound's favorable metabolic stability and oral bioavailability, making it a viable candidate for further development. Advanced formulation strategies, such as nanoparticle-based delivery systems, are being explored to enhance its tissue penetration and therapeutic index. These efforts are supported by robust in vitro and in vivo data, demonstrating its efficacy in disease-relevant models.

Despite these advancements, challenges remain in the clinical translation of N-(2-cyanophenyl)-1-(thiophene-2-carbonyl)azetidine-3-carboxamide. Issues such as potential drug-drug interactions and long-term safety profiles need to be addressed in future studies. Collaborative efforts between academia and industry are essential to accelerate its development and bring it closer to clinical trials.

In conclusion, N-(2-cyanophenyl)-1-(thiophene-2-carbonyl)azetidine-3-carboxamide represents a promising scaffold for the development of novel therapeutics. Its multifaceted pharmacological profile and structural versatility make it a valuable tool for both basic research and drug discovery. Continued research efforts will undoubtedly uncover new applications and refine its therapeutic potential.